821-10-3(1,4-Dichloro-2-butyne),CS-W,D1528

1,4-Dichloro-2-butyne Properties

Names and Identifiers

- 1,4-Dichlorobut-2-yne
- Dichlorobutyne
- 1,4-Dichloro-2-butyne
- 2-Butyne, 1,4-dichloro-
- 1,4-Dichlorobutyne
- 1,4-dichloro-but-2-yne
- RCHDLEVSZBOHOS-UHFFFAOYSA-N
- C4H4Cl2
- NSC30603
- 2-Butyne,4-dichloro-
- 1,4-dichloro-2-butine
- 1,4 dichloro-2-butyne
- WLN: G2UU2G
- KSC448Q8R
- KM2105
- SBB067310
- TRA0059831
- CS-W
- 1,4-Dichloro-2-butyne (ACI)
- Bis(chloromethyl)acetylene
- NSC 30603
- F0001-2105
- DTXSID0061165
- AS-17820
- D1528
- FT-0606860
- NS00038166
- SCHEMBL246902
- 4-01-00-00973 (Beilstein Handbook Reference)
- 1,4-Dichloro-2-butyne, 99%
- H11321
- 1,4-dichlorobut-1-yne;1,4-Dichloro-2-butyne
- AKOS005255095
- EN300-129543
- SB38873
- CS-W013542
- A840249
- BRN 0635740
- 821-10-3
- NSC-30603
- AI3-26930
- EINECS 212-474-8
- 9QW8CV4W9J
- MFCD00000981
- 1,4Dichlorobutyne
- 1,4-Dichloro-2-butyne; 1,4-Dichlorobutyne; Bis(chloromethyl)acetylene; NSC 30603;
- 2Butyne, 1,4dichloro
- 1,4Dichlorobut2yne
- DTXCID0048264
- +Expand
- MDL： MFCD00000981
- InChIKey： RCHDLEVSZBOHOS-UHFFFAOYSA-N
- Inchi： 1S/C4H4Cl2/c5-3-1-2-4-6/h3-4H2
- SMILES： ClCC#CCCl
- BRN： 0635740

Computed Properties

Exact Mass: 121.969005g/mol
Surface Charge: 0
XLogP3: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 121.969005g/mol
Monoisotopic Mass: 121.969005g/mol
Topological Polar Surface Area: 0Å²
Heavy Atom Count: 6
Complexity: 66
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.46740
PSA: 0.00000
Refractive Index: n20/D 1.505(lit.)
Boiling Point: 166°C(lit.)
Melting Point: -34.5
Flash Point: Fahrenheit: 320 ° f
Celsius: 160 ° c
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Light Sensitive
Density: 1.258 g/mL at 25 °C(lit.)

1,4-Dichloro-2-butyne Security Information

Symbol: GHS07
RTECS：ER9600000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36-S45-S38-S36/37/39-S28A
Packing Group：II
Risk Phrases：R23/24/25; R36/37/38; R40
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 2810
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：II
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：9
FLUKA BRAND F CODES：8-10

1,4-Dichloro-2-butyne Customs Data

HS CODE：29032900
Customs Data：

China Customs Code:
2903299090

Overview:

HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,4-Dichloro-2-butyne Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003E4S-1g	1,4-Dichlorobut-2-yne	821-10-3	97%	1g	$6.00	2024-04-21
A2B Chem LLC	AB57484-1g	1,4-Dichlorobut-2-yne	821-10-3	97%	1g	$6.00	2024-04-19
Aaron	AR003ED4-1g	1,4-Dichlorobut-2-yne	821-10-3		1g	$3.00
abcr	AB141207-5 g	1,4-Dichloro-2-butyne, 95%; .	821-10-3	95%	5 g	€66.90	2023-07-20
Ambeed	A107366-1g	1,4-Dichlorobut-2-yne	821-10-3	97%	1g	$7.0	2024-07-24
Apollo Scientific	OR5528-5g	1,4-Dichlorobut-2-yne	821-10-3	98%	5g	£15.00	2024-08-03
Enamine	EN300-129543-0.05g	1,4-dichlorobut-2-yne	821-10-3	95%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	K72044-100g	1,4-DICHLORO-2-BUTYNE	821-10-3	97%	100g	$534	2022-10-11
Life Chemicals	F0001-2105-0.25g	1,4-Dichloro-2-butyne	821-10-3	95%+	0.25g	$18.0	2023-09-07
TRC	D432370-5g	1,4-Dichloro-2-butyne	821-10-3		5g	$ 126.00	2023-09-07

1,4-Dichloro-2-butyne Synthesis

Synthetic Circuit 1

110-65-6

821-10-3

Reaction Conditions

1.1 Reagents: Pyridine , Thionyl chloride Solvents: Benzene ; 1 h, 0 °C; 0 °C → rt; 12 h, rt

Reference

New convenient synthetic method of 2-butyne-1,4-diol derivatives

Cheng, Jin-sheng; et al, Guangzhou Huaxue, 2003, 28(1), 1-4

Synthetic Circuit 2

110-65-6

821-10-3

Reaction Conditions

1.1 Reagents: Pyridine , Thionyl chloride Solvents: Pyridine

Reference

Organosilanes: Synthesis and reactivlty directed towards annulations

Harris, Paul Wlliam Richard, 1999, , ,

Synthetic Circuit 3

110-65-6

821-10-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 10 h, cooled

Reference

Synthesis of 1,4-dichloro-2-butyne

Shi, Zhaocai; et al, Guangdong Huagong, 2010, 37(4),

Synthetic Circuit 4

16669-40-2

821-10-3

Reaction Conditions

Reference

Synthesis by substitution of oxygen functionalities

Margaretha, P., Science of Synthesis, 2007, 35, 63-94

Synthetic Circuit 5

110-65-6

821-10-3

13280-07-4

Reaction Conditions

1.1 Reagents: Triethylamine , Thionyl chloride Solvents: Dichloromethane ; 1 h, 10 °C; 15 min, 10 °C; 10 °C → rt; overnight, rt

Reference

Cyclopropyl building blocks for organic synthesis, 131. Palladium-catalyzed bicyclization with carbonyl insertion of alkenyl-tethered propargyl carbonates towards a scalable synthesis of various 2-(bicyclo[3.1.0]hex-1-yl)acrylates

Bagutski, Viktor; et al, Advanced Synthesis & Catalysis, 2006, 348(15), 2133-2147

Synthetic Circuit 6

110-65-6

821-10-3

13280-07-4

Reaction Conditions

1.1 Reagents: Pyridine , Thionyl chloride Solvents: Benzene ; 5 h, 0 °C; overnight, 0 °C

Reference

Ketyl-Allene Cyclizations Promoted by Samarium(II) Iodide

Molander, Gary A.; et al, Journal of Organic Chemistry, 2005, 70(7), 2622-2626

Synthetic Circuit 7

110-65-6

821-10-3

13280-07-4

Reaction Conditions

1.1 Reagents: Pyridine , Thionyl chloride Solvents: Benzene

Reference

Synthesis of 2,2,4-triphenyl-3-propenoyl-3,4-dihydro-2H-benzopyran via a lithiated allene

Adegoke, E. A.; et al, Journal of Heterocyclic Chemistry, 1986, 23(4), 1195-8

1,4-Dichloro-2-butyne Raw materials

Carbonochloridic acid, C,C'-2-butyne-1,4-diyl ester

1,4-Dichloro-2-butyne Preparation Products

1,4-Dichloro-2-butyne Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:821-10-3)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:821-10-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:821-10-3)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:821-10-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,4-Dichloro-2-butyne Related Literature

1. 369. Researches on acetylenic compounds. Part XXXIII. The preparation of monosubstituted derivatives of diacetylenes

J. B. Armitage,E. R. H. Jones,M. C. Whiting J. Chem. Soc. 1952 1993
2. 218. 2-butyne-1 : 4-diol. Part I. Reactions of the hydroxyl groups

A. W. Johnson J. Chem. Soc. 1946 1009
3. Synthesis of 2-substituted buta-1,3-dienes from 1,4-dichlorobut-2-yne via organoboranes

Masayuki Hoshi,Akira Arase J. Chem. Soc. Perkin Trans. 1 1993 2693
4. Reduction of 1,4-dichlorobut-2-yne by titanocene to a 1,2,3-butatriene. Formation of a 1-titanacyclopent-3-yne and a 2,5-dititanabicyclo[2.2.0]hex-1(4)-ene

Vladimir V. Burlakov,Perdita Arndt,Wolfgang Baumann,Anke Spannenberg,Uwe Rosenthal,Pattiyil Parameswaran,Eluvathingal D. Jemmis Chem. Commun. 2004 2074
5. Synthesis of ene-yne-enes by nickel-catalyzed double SN2′ substitution of 1,6-dichlorohexa-2,4-diyne

Gongbao Wang,Erik-Jan Lindeboom,Chris van Heerewaarden,Adriaan J. Minnaard Catal. Sci. Technol. 2017 7 2347
6. 768. Studies with acetylenes. Part II. Some reactions of Grignard reagents with propargylic halides. Model linoleic and linolenic acid systems

S. S. Nigam,B. C. L. Weedon J. Chem. Soc. 1957 3868
7. Syntheses of 2-t-alkylbuta-1,3-dienes and 2-alkylthiobuta-1,3-dienes from 1,4-dichlorobut-2-yne via alkenylboranes

Masayuki Hoshi,Yuzuru Masuda,Akira Arase J. Chem. Soc. Chem. Commun. 1987 1629
8. A new synthesis of 2-alkylbuta-1,3-dienes from internal alkenes and 1,4-dichlorobut-2-yne via dialkyl(1,4-dichlorobut-2-en-2-yl)boranes

Akira Arase,Masayuki Hoshi J. Chem. Soc. Chem. Commun. 1987 531
9. 219. 2-butyne-1 : 4-diol. Part II. Reactions involving the triple bond

A. W. Johnson J. Chem. Soc. 1946 1014
10. 9. Researches on acetylenic compounds. Part XXVIII. A new route to diacetylene and its symmetrical derivatives

J. B. Armitage,E. R. H. Jones,M. C. Whiting J. Chem. Soc. 1951 44

Cas no 821-10-3 (1,4-Dichloro-2-butyne)

1,4-Dichloro-2-butyne Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,4-Dichloro-2-butyne Security Information

1,4-Dichloro-2-butyne Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,4-Dichloro-2-butyne Price

1,4-Dichloro-2-butyne Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

1,4-Dichloro-2-butyne Raw materials

1,4-Dichloro-2-butyne Preparation Products

1,4-Dichloro-2-butyne Suppliers

1,4-Dichloro-2-butyne Related Literature

Related Categories

821-10-3 (1,4-Dichloro-2-butyne) Related Products